Cas no 1443321-17-2 (1-(3-tert-butylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(3-tert-butylphenyl)-2-methylpropan-2-ol
• CAS No: 1443321-17-2
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• MDL: MFCD11521037
• CID: 5209357
• PubChem ID: 59436658
• Update Time: 2026-03-06

1-(3-tert-butylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butylphenyl)-2-methylpropan-2-ol

• MDL： MFCD11521037
• Inchi： 1S/C14H22O/c1-13(2,3)12-8-6-7-11(9-12)10-14(4,5)15/h6-9,15H,10H2,1-5H3
• InChI Key： RKILGLZCBFXAJO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C(C)(C)C)=C1)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 1-(3-tert-butylphenyl)-2-methylpropan-2-ol

1-(3-tert-butylphenyl)-2-methylpropan-2-ol: A Comprehensive Overview

1-(3-tert-butylphenyl)-2-methylpropan-2-ol (CAS No. 1443321-17-2) is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound, often referred to as tert-butylphenol derivative, is characterized by its tert-butyl group attached to a phenolic ring and a secondary alcohol functional group. Its chemical structure, which includes a tert-butyl substituent, contributes to its stability and reactivity, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 1-(3-tert-butylphenyl)-2-methylpropan-2-ol involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's ability to undergo various functional group transformations, such as oxidation and alkylation, has further expanded its utility in organic synthesis.

One of the most notable applications of this compound is in the field of drug discovery. The tert-butyl group provides steric bulk, which can enhance the molecule's bioavailability and pharmacokinetic properties. Researchers have explored its potential as a scaffold for developing novel antioxidant agents, where its phenolic group plays a critical role in neutralizing free radicals. Recent studies have demonstrated its efficacy in mitigating oxidative stress in cellular models, suggesting promising therapeutic applications.

In addition to its pharmacological relevance, 1-(3-tert-butylphenyl)-2-methylpropan-2-ol has found applications in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in creating catalysts for industrial processes. For instance, it has been employed as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis. The compound's role in enhancing catalytic efficiency has been highlighted in several recent publications, underscoring its importance in modern chemistry.

The environmental impact of this compound is another area of active research. Studies have shown that it exhibits low toxicity to aquatic organisms, making it suitable for use in eco-friendly chemical processes. Furthermore, its degradation pathways under various environmental conditions have been investigated, providing insights into its sustainability profile.

In conclusion, 1-(3-tert-butylphenyl)-2-methylpropan-2-ol (CAS No. 1443321-17-2) is a multifaceted compound with a wide range of applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.